Cas no 1692647-37-2 (1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1692647-37-2
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 6101673
• PubChem ID: 107577966
• Update Time: 2025-06-26

1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine
• [1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
• 1692647-37-2
• EN300-1074610

• Inchi： 1S/C10H11BrN4/c1-7-2-8(11)4-10(3-7)15-6-9(5-12)13-14-15/h2-4,6H,5,12H2,1H3
• InChI Key： YCESOBKFAWZARC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)N1C=C(CN)N=N1

Computed Properties

• Exact Mass: 266.01671g/mol
• Monoisotopic Mass: 266.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1692647-37-2)

1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine, with the CAS number 1692647-37-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a substituted phenyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine consists of a triazole moiety attached to a methyl-substituted bromophenyl group through a methylene bridge. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The bromine and methyl substituents on the phenyl ring further enhance the compound's reactivity and selectivity, making it an attractive target for drug development.

Recent studies have explored the potential therapeutic applications of 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant cytotoxic effects on various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The researchers found that the compound induced apoptosis and cell cycle arrest, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise in the treatment of neurodegenerative diseases. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that this compound could effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study also highlighted the compound's ability to reduce oxidative stress and protect neuronal cells from damage, further supporting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine have also been investigated. Research published in the Journal of Pharmaceutical Sciences in 2021 indicated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for developing effective oral formulations for therapeutic use. The study also noted that the compound exhibited low toxicity in animal models, suggesting its safety profile is suitable for further clinical evaluation.

The synthetic route to produce 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine has been optimized to ensure high yield and purity. A common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its efficiency and versatility in synthesizing triazole-containing compounds. This method allows for the facile preparation of the compound on both small and large scales, making it accessible for both academic research and industrial applications.

In conclusion, 1-(3-bromo-5-methylphenyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1692647-37-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.